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Compound of Interest

Compound Name: Fast Violet B Salt

Cat. No.: B12058789 Get Quote

An In-depth Technical Guide to the Safety and Handling of Fast Violet B Salt

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fast Violet B Salt is a stabilized diazonium salt widely utilized in histochemistry and analytical

chemistry as a chromogenic reagent. This document provides a comprehensive overview of its

chemical identity, physical and chemical properties, and detailed safety and handling

precautions. It includes tabulated quantitative data, an experimental protocol for its application

in enzyme histochemistry, and diagrams illustrating its mechanism of action and a standard

handling workflow.

Chemical and Physical Properties
Fast Violet B Salt is chemically identified as 4-Benzoylamino-2-methoxy-5-

methylbenzenediazonium chloride, often supplied as a zinc chloride double salt to enhance its

stability and shelf life.[1] It is crucial to distinguish it from its amine precursor, N-(4-Amino-5-

methoxy-2-methylphenyl)benzamide, also known as Fast Violet B base.[1]

Table 1: Physical and Chemical Properties of Fast Violet B Salt
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Property Value Reference(s)

CAS Number 14726-28-4 [1]

Molecular Formula
C₃₀H₂₈Cl₄N₆O₄Zn (as zinc

chloride double salt)
[1]

Molecular Weight
743.78 g/mol (as zinc chloride

double salt)
[1][2]

Appearance
Yellow to beige/brown

crystalline powder
[1]

Storage Temperature -20°C [3]

Stability

Stable under normal, dry

conditions. Store in a cool,

dark place.

[1]

Incompatible Materials Strong oxidizing agents [1]

Hazardous Decomposition

Products

Upon combustion, may

produce nitrogen oxides,

carbon monoxide, carbon

dioxide, and hydrogen chloride

gas.

[1]

Toxicological Data
The toxicological data for Fast Violet B Salt is not extensively documented. However, based

on available Safety Data Sheets, the acute toxicity is considered low. It is important to note that

many diazonium salts are thermally unstable and can be sensitive to friction and shock, posing

a risk of violent decomposition.[4][5][6]

Table 2: Acute Toxicity Data for Fast Violet B Salt
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Endpoint Value Classification Reference(s)

Oral LD50 (ATE) > 2000 mg/kg
Not classified as

acutely toxic (oral)
[7]

Dermal LD50 (ATE) > 2000 mg/kg
Not classified as

acutely toxic (dermal)
[7]

ATE: Acute Toxicity Estimate. Data based on calculations from available information.

While not classified for acute toxicity, some sources indicate that Fast Violet B Salt may cause

skin and eye irritation. Chronic toxicity and carcinogenicity data are largely unavailable, with

some sources stating that no component is identified as a probable, possible, or confirmed

human carcinogen by IARC.[8]

Safety and Handling Precautions
Due to the potential hazards associated with diazonium salts, stringent safety and handling

precautions must be observed.

Engineering Controls:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved particulate respirator.

Handling Procedures:

Avoid breathing dust.[9]
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Avoid contact with skin and eyes.[9]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Ground all equipment to prevent static discharge.

Storage:

Store in a tightly sealed container in a cool, dry, and dark place at -20°C.[3]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

It is recommended to use a licensed disposal company.[8]

Experimental Protocol: Histochemical Detection of
Alkaline Phosphatase Activity
Fast Violet B Salt is a key reagent for localizing enzyme activity, particularly alkaline

phosphatase, in tissue sections.[1] It acts as a coupling agent, reacting with the enzymatic

product to form a colored precipitate at the site of enzyme activity.[1]

Materials:

Frozen or paraffin-embedded tissue sections

Naphthol AS-MX Phosphate

N,N-Dimethylformamide (DMF)

0.1 M Tris-HCl buffer (pH 9.0)

Fast Violet B Salt
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Graded ethanol series (70%, 95%, 100%)

Xylene

Permanent mounting medium

Methodology:[1]

Deparaffinization and Rehydration (for paraffin sections):

1. Immerse slides in xylene (2 changes, 5 minutes each).

2. Rehydrate through a graded series of ethanol to distilled water.

Preparation of Staining Solution (prepare fresh):

1. Dissolve 5 mg of Naphthol AS-MX Phosphate in 0.5 mL of DMF.

2. Add 50 mL of 0.1 M Tris-HCl buffer (pH 9.0) and mix well.

3. Add 30 mg of Fast Violet B Salt and mix until dissolved.

4. Filter the solution before use.

Staining:

1. Incubate the rehydrated tissue sections with the staining solution for 15-60 minutes at

room temperature, protected from light.

2. Rinse with distilled water.

Dehydration and Mounting:

1. Dehydrate the sections through a graded series of ethanol (70%, 95%, 100%), 3 minutes

each.

2. Clear in xylene (2 changes, 3 minutes each).

3. Mount with a permanent mounting medium.
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Expected Results: Sites of alkaline phosphatase activity will appear as a vibrant violet to

reddish-violet precipitate.[1]

Mandatory Visualizations
Mechanism of Action in Enzyme Histochemistry
Information on specific signaling pathways directly affected by Fast Violet B Salt is not

available in the current scientific literature. Its primary established role is as a chromogenic

substrate in enzyme histochemistry. The following diagram illustrates this mechanism.

Enzymatic ReactionAzo Coupling Reaction
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Mechanism of Azo Dye Formation

Experimental Workflow for Handling Fast Violet B Salt
This diagram outlines a standard workflow for the safe handling and use of Fast Violet B Salt
in a laboratory setting.
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Preparation Experiment Cleanup & Disposal
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Safe Handling Workflow

Conclusion
Fast Violet B Salt is an invaluable tool in research, particularly in the field of enzyme

histochemistry. While it has a low acute toxicity profile, its nature as a diazonium salt warrants

careful handling and adherence to strict safety protocols to mitigate risks associated with

instability. Further research into its chronic toxicological effects and potential interactions with

biological signaling pathways would provide a more complete safety profile. Researchers,

scientists, and drug development professionals should consult the relevant Safety Data Sheets

and follow the guidelines outlined in this document to ensure safe and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://ijprajournal.com/issue_dcp/A%20Review%20on%20Aryl%20Diazonium%20Compounds.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/CDH14726-28-4.pdf
https://www.chembk.com/en/chem/Fast%20Violet%20B%20salt
https://www.benchchem.com/product/b12058789#safety-and-handling-precautions-for-fast-violet-b-salt
https://www.benchchem.com/product/b12058789#safety-and-handling-precautions-for-fast-violet-b-salt
https://www.benchchem.com/product/b12058789#safety-and-handling-precautions-for-fast-violet-b-salt
https://www.benchchem.com/product/b12058789#safety-and-handling-precautions-for-fast-violet-b-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12058789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

